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Compound of Interest

Compound Name: Quinaldine Red

Cat. No.: B093502 Get Quote

Essential Safety and Handling Guide for Quinaldine
Red
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Quinaldine Red (CAS 117-92-0). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by minimizing exposure and mitigating risks.

Hazard Identification and Safety Data
Quinaldine Red is a dye used as an indicator in laboratory settings. While some classifications

note it as not hazardous under specific regulations, other safety data sheets (SDS) indicate it

can be harmful if swallowed, cause skin irritation, and pose a risk of serious eye damage.[1][2]

[3][4] Therefore, a conservative approach to handling is imperative. The toxicological properties

have not been fully investigated, warranting careful handling.[5]
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Metric Value Source(s)

NFPA 704 Rating
1 (Health) 1 (Flammability) 0

(Instability)

Flash Point >93.3°C (200°F)

Exposure Limits (PEL/TLV) Not established / Not available.

Products of Combustion

Carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and

hydrogen iodide. May emit

poisonous and corrosive

fumes.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following equipment must

be worn when handling Quinaldine Red, particularly in its solid, powdered form.

Eye Protection: Chemical splash goggles are required. If there is a significant risk of

splashing, a face shield should be worn in addition to goggles.

Skin Protection: A lab coat is mandatory. Chemical-resistant gloves (e.g., nitrile rubber) are

required. Always inspect gloves for integrity before use and use proper removal techniques

to avoid skin contact.

Respiratory Protection: For handling the powdered solid, a NIOSH-approved dust respirator

or equivalent is necessary to prevent inhalation. All operations involving solid Quinaldine
Red should be conducted in a chemical fume hood or a well-ventilated area to keep airborne

levels to a minimum.

Operational and Handling Protocols
Adherence to standard laboratory safety procedures is essential. The following step-by-step

guidance ensures safe handling from preparation to disposal.

Storage and Handling
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Ventilation: Always handle Quinaldine Red in a well-ventilated area, preferably within a

certified chemical fume hood, especially when working with the powder form to prevent dust

generation.

Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust and

contact with skin and eyes.

Ignition Sources: Keep the chemical away from heat and all sources of ignition. Although it

has a high flash point, it may be combustible at high temperatures.

Incompatible Materials: Store away from strong oxidizing agents, as reactions may occur.

Storage Conditions: Keep the container tightly closed and store it in a cool, dry, and well-

ventilated area, protected from direct sunlight.

Spill Management
Immediate and appropriate response to a spill is critical to prevent exposure and further

contamination.

Minor Spills (Solid):

Remove all ignition sources from the area.

Wear appropriate PPE, including a respirator, gloves, and eye protection.

Clean up spills immediately using dry, clean-up procedures to avoid generating dust.

Use appropriate tools to gently sweep or scoop the spilled solid into a suitable, labeled

container for waste disposal.

Major Spills:

Evacuate the area and alert emergency responders, informing them of the location and

nature of the hazard.

Restrict access to the area.
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Ensure proper PPE, including a self-contained breathing apparatus, is used during

cleanup.

Disposal Plan
All waste containing Quinaldine Red must be treated as hazardous waste and disposed of

according to all applicable local, state, and federal regulations.

Waste Collection:

Solid Waste: Collect spilled material, contaminated cleaning materials, and disposable

PPE in a clearly labeled, sealed container.

Liquid Waste: Quinaldine Red indicator solutions should be collected in a labeled, leak-

proof container designated for chemical waste.

Empty Containers: Empty containers may contain residual dust and pose a fire risk. They

should be punctured to prevent reuse and disposed of through an authorized landfill or a

licensed disposal company. Do not cut, drill, grind, or weld such containers.

Disposal Route:

Do not allow the chemical or its solutions to enter drains or waterways.

Engage a licensed professional waste disposal service to dispose of the hazardous waste

in accordance with regulatory requirements.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Quinaldine Red,

from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b093502?utm_src=pdf-body
https://www.benchchem.com/product/b093502?utm_src=pdf-body
https://www.benchchem.com/product/b093502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Quinaldine Red
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Caption: Logical workflow for safely handling Quinaldine Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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